Cas no 248602-12-2 (5-methyl-6-(trifluoromethyl)-1H-Indole)

• Product Name: 5-methyl-6-(trifluoromethyl)-1H-Indole
• CAS No: 248602-12-2
• MF: C₁₀H₈F₃N
• MW: 199.172432899475
• CID: 1109776
• PubChem ID: 22338228
• Update Time: 2025-08-05

5-methyl-6-(trifluoromethyl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-6-(trifluoromethyl)-1H-Indole
• QMSDWXLIFMMZGG-UHFFFAOYSA-N
• CS-0343158
• G76162
• 5-methyl-6-trifluoromethyl-1h-indole
• DB-196698
• SCHEMBL3334627
• 248602-12-2

• Inchi： 1S/C10H8F3N/c1-6-4-7-2-3-14-9(7)5-8(6)10(11,12)13/h2-5,14H,1H3
• InChI Key： QMSDWXLIFMMZGG-UHFFFAOYSA-N
• SMILES： FC(C1=CC2=C(C=CN2)C=C1C)(F)F

Computed Properties

• Exact Mass: 199.06088375g/mol
• Monoisotopic Mass: 199.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 15.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 5-methyl-6-(trifluoromethyl)-1H-Indole

5-Methyl-6-(Trifluoromethyl)-1H-Indole: A Comprehensive Overview

The compound 5-methyl-6-(trifluoromethyl)-1H-indole, identified by the CAS number 248602-12-2, is a structurally unique heterocyclic aromatic compound with significant potential in various scientific and industrial applications. This compound belongs to the indole family, which is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The presence of a methyl group at the 5-position and a trifluoromethyl group at the 6-position introduces unique electronic and steric properties, making it an intriguing subject for research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-methyl-6-(trifluoromethyl)-1H-indole. Researchers have explored various methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production process. These methods not only enhance yield but also improve the purity of the compound, which is crucial for its application in sensitive areas such as pharmaceuticals and agrochemicals.

The electronic properties of 5-methyl-6-(trifluoromethyl)-1H-indole make it an attractive candidate for use in organic electronics. The trifluoromethyl group, being highly electron-withdrawing, significantly alters the conjugation within the indole framework. This modification enhances the compound's ability to act as an electron acceptor, which is beneficial in applications such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can improve charge transport properties, leading to more efficient devices.

In the field of medicinal chemistry, 5-methyl-6-(trifluoromethyl)-1H-indole has shown promise as a lead compound for drug discovery. Its structural versatility allows for modifications that can target specific biological pathways. For instance, researchers have investigated its potential as an inhibitor of kinase enzymes, which are critical in various disease states, including cancer. Preclinical studies suggest that this compound exhibits moderate inhibitory activity against certain kinases, warranting further exploration in drug development pipelines.

The environmental impact of synthetic compounds is a growing concern, and 5-methyl-6-(trifluoromethyl)-1H-indole is no exception. Studies on its biodegradation and toxicity profiles are essential to ensure sustainable use. Recent research indicates that under specific microbial conditions, the compound can undergo partial degradation; however, further investigations are required to fully understand its environmental fate and mitigate potential risks.

In conclusion, 5-methyl-6-(trifluoromethyl)-1H-indole represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable asset in both academic research and industrial innovation. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in shaping future technologies and therapeutic interventions.